![molecular formula C8H4BrNO2S B1524187 6-Bromobenzo[d]isothiazole-3-carboxylic acid CAS No. 677304-75-5](/img/structure/B1524187.png)
6-Bromobenzo[d]isothiazole-3-carboxylic acid
Overview
Description
6-Bromobenzo[d]isothiazole-3-carboxylic acid is a chemical compound with the molecular formula C8H4BrNO2S . It has a molecular weight of 258.1 . The compound is typically stored in a dry environment at temperatures between 2-8°C .
Synthesis Analysis
The synthesis of 6-Bromobenzo[d]isothiazole-3-carboxylic acid involves two stages . In the first stage, a solution of 6-bromobenzo[b]thiophene-3-carboxamide is treated with a sodium hydroxide solution in methanol and heated at reflux overnight . In the second stage, the mixture is cooled and acidified with 2N HCl. The resulting precipitate is filtered and dried to yield 6-bromobenzo[d]isothiazole-3-carboxylic acid .Molecular Structure Analysis
The InChI code for 6-Bromobenzo[d]isothiazole-3-carboxylic acid is 1S/C8H4BrNO2S/c9-4-1-2-5-6(3-4)13-10-7(5)8(11)12/h1-3H,(H,11,12) .Physical And Chemical Properties Analysis
6-Bromobenzo[d]isothiazole-3-carboxylic acid is a solid compound . . The compound has a high gastrointestinal absorption and is BBB permeant . It has a Log Po/w (iLOGP) of 1.74 .Scientific Research Applications
Synthesis and Biological Activity
The compound 6-Bromobenzo[d]isothiazole-3-carboxylic acid has shown significant relevance in synthetic chemistry, particularly in the development of various biologically active molecules. For example, its derivatives have been synthesized and evaluated for their antibacterial activity against both Gram-positive and Gram-negative bacteria, revealing good to moderate effectiveness. This highlights its potential in contributing to the design of new antimicrobial agents (Chavan & Pai, 2007).
Catalysis and Material Science
Additionally, 6-Bromobenzo[d]isothiazole-3-carboxylic acid derivatives have found applications in catalysis and material science. For instance, ligand-free copper-catalyzed synthesis methods using this compound have been developed for creating substituted benzimidazoles, 2-aminobenzimidazoles, 2-aminobenzothiazoles, and benzoxazoles. This process is notable for its simplicity, efficiency, and environmentally friendly attributes, demonstrating the compound’s versatility in facilitating organic transformations (Saha et al., 2009).
Corrosion Inhibition
In the field of corrosion science, 6-Bromobenzo[d]isothiazole-3-carboxylic acid derivatives have been explored as corrosion inhibitors for metals. A study on 2-amino-6-bromobenzothiazole, a related compound, demonstrated significant inhibition efficiency for copper corrosion in sulfuric acid environments. This suggests that derivatives of 6-Bromobenzo[d]isothiazole-3-carboxylic acid could be promising candidates for corrosion protection applications, which is critical for extending the lifespan of metal-based infrastructure (Chen et al., 2018).
Fluorescent Sensing and Biological Imaging
Furthermore, the compound has been used in developing fluorescent sensors for detecting heavy metals. A study involving a derivative designed as a "turn-on" fluorescent sensor showed high selectivity and sensitivity towards Hg(II) and Cu(II) ions. Such sensors are invaluable for environmental monitoring and biological applications, indicating the compound's utility in creating tools for detecting toxic substances (Rasheed et al., 2019).
Safety and Hazards
The compound is classified under the GHS07 hazard class . It has the hazard statements H302-H315-H319-H332-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation . The precautionary statements are P261-P280-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapours/spray, wear protective gloves/protective clothing/eye protection/face protection, and IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing .
Mechanism of Action
. It has a molecular weight of 258.1 . The compound is a solid at room temperature .
In terms of safety, it has been classified with the signal word “Warning” and has hazard statements H302, H315, H319, H332, and H335 . These codes indicate that the compound may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
6-bromo-1,2-benzothiazole-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrNO2S/c9-4-1-2-5-6(3-4)13-10-7(5)8(11)12/h1-3H,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWQJCLJQWQXNTD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)SN=C2C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20694844 |
Source
|
| Record name | 6-Bromo-1,2-benzothiazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20694844 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
677304-75-5 |
Source
|
| Record name | 6-Bromo-1,2-benzothiazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20694844 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Bromobenzo[d]isothiazole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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